2-Iodo-5,5-dimethyl-3-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)cyclohex-2-EN-1-one

• IUPAC Name: 2-iodo-5,5-dimethyl-3-[3-(1,1,2,2-tetrafluoroethoxy)anilino]cyclohex-2-en-1-one
• InChI: InChI=1S/C16H16F4INO2/c1-15(2)7-11(13(21)12(23)8-15)22-9-4-3-5-10(6-9)24-16(19,20)14(17)18/h3-6,14,22H,7-8H2,1-2H3
• InChI Key: LZBVIJOTCRFPFH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)I)NC2=CC(=CC=C2)OC(C(F)F)(F)F)C
• Molecular Formula: C16H16F4INO2
• Molecular Weight: 457.20 g/mol

Description

2-Iodo-5,5-dimethyl-3-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)cyclohex-2-EN-1-one is a useful research compound. Its molecular formula is C16H16F4INO2 and its molecular weight is 457.207. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Applications

Facile Synthesis of Derivatives : A study by Elkholy and Morsy (2006) described the facile synthesis of tetrahydropyrimido quinoline derivatives starting from cyclohexanone, highlighting the versatility of cyclohexanone derivatives (similar to the core structure of the target compound) in synthesizing complex heterocyclic compounds with potential biological activities Elkholy & Morsy, 2006.

Catalysis by Molecular Iodine : Research conducted by Mulakayala et al. (2012) demonstrated the use of molecular iodine in catalyzing the synthesis of 1,8-dioxo-octahydroxanthenes, employing compounds related to the given chemical structure. This showcases the role of iodine in facilitating reactions for compounds with potential anticancer properties Mulakayala et al., 2012.

Phenyliodine(III) Bis(trifluoroacetate) Promoted Synthesis : A study by Rihn et al. (2011) explored the synthesis of Bodipy dimers using phenyliodine(III) bis(trifluoroacetate), a process that could be related to the functionalization of compounds similar to the target structure, demonstrating the utility of iodine(III) reagents in organic synthesis Rihn et al., 2011.

Derivatives of Tetraaryl-dioxolan-dimethanol : The work by Seebach et al. (1993) on the synthesis of derivatives containing nitrogen, sulfur, and phosphorus atoms from tetraaryl-dioxolan-dimethanol precursors illustrates the chemical versatility of cyclohexanone analogs for generating ligands and auxiliaries for enantioselective reactions, highlighting potential avenues for chemical synthesis and catalysis applications Seebach et al., 1993.

Organofluorine Chemistry : A study by Jones et al. (2016) on the synthesis and characterization of a facially polarized cyclohexane ring, containing 1,3 related CF2 groups, demonstrates the potential for designing polar hydrophobic motifs using structural elements similar to those in the query compound. This research opens avenues for exploring novel materials with unique electrostatic profiles Jones et al., 2016.